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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B583477 Get Quote

Levoglucosan-13C6: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,

analytical methodologies, and key applications of Levoglucosan-13C6. This isotopically

labeled compound serves as a critical internal standard for the quantification of levoglucosan, a

significant marker for biomass burning in environmental and atmospheric studies.

Core Physical and Chemical Properties
Levoglucosan-13C6, also known as 1,6-Anhydro-β-D-glucopyranose-13C6, is the stable

isotope-labeled form of levoglucosan. The uniform labeling with Carbon-13 isotopes makes it

an ideal internal standard for mass spectrometry-based analytical techniques.

Quantitative Data Summary
The key physical and chemical properties of Levoglucosan-13C6 are summarized in the table

below. It is important to note that while some experimental data for the labeled compound is

limited, many properties can be inferred from its unlabeled counterpart, levoglucosan.
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Property Value Source

Molecular Formula ¹³C₆H₁₀O₅ [1][2]

Molecular Weight 168.10 g/mol [1][3][4]

Exact Mass 168.07295243 Da [3]

CAS Number 1375293-81-4 [1][5]

Appearance Colorless crystals / Solid [6][7]

Melting Point 182 to 184 °C (unlabeled) [7]

Boiling Point ~384 °C (unlabeled, estimated) [7][8]

Solubility
DMSO: 55 mg/mL; Water: 62.3

mg/mL (unlabeled)
[6][9]

Chemical Purity ≥98% [5][10]

Storage Conditions
Store at room temperature,

away from light and moisture.
[5][11]

Applications in Analytical Chemistry
Levoglucosan-13C6 is primarily utilized as an internal standard for the accurate quantification

of levoglucosan in various environmental matrices.[1] Its application is crucial in studies

monitoring air quality and identifying sources of atmospheric particulate matter, as

levoglucosan is a well-established tracer for biomass combustion.[5][7]

The general workflow for using Levoglucosan-13C6 as an internal standard is depicted below.
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Caption: Workflow for quantification of levoglucosan using Levoglucosan-13C6.
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Experimental Protocols
The use of Levoglucosan-13C6 as an internal standard is central to several advanced

analytical methods. Below are detailed protocols for common experimental setups.

Gas Chromatography-Mass Spectrometry (GC/MS)
GC/MS is a widely used technique for the analysis of levoglucosan. Derivatization is often

required to increase the volatility of the analyte.

Methodology:

Sample Extraction: Filter samples are spiked with a known quantity of Levoglucosan-13C6
standard solution. The analytes are then extracted from the filter matrix, typically using a

solvent like methanol or a dichloromethane/methanol mixture in an ultrasonic bath.[12][13]

Concentration: The pooled extracts are evaporated to dryness under a gentle stream of

nitrogen.

Derivatization: The residue is derivatized to convert the polar hydroxyl groups into more

volatile silyl ethers. A common method is trimethylsilylation (TMS), where a reagent like N-

methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is added, and the mixture is heated (e.g.,

at 70°C for 1-2 hours).[14][15]

GC/MS Analysis: The derivatized sample is injected into the GC/MS system.

Separation: A capillary column (e.g., DB-5ms) is used to separate the analytes.

Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode to

enhance sensitivity and selectivity. Key mass fragments for TMS-derivatized levoglucosan

are m/z 204 and 217, with m/z 73 often being a base ion.[14] For Levoglucosan-13C6,

the corresponding labeled fragments are monitored.
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Caption: Experimental workflow for GC/MS analysis with TMS derivatization.

Liquid Chromatography-Mass Spectrometry (LC/MS)
LC/MS offers an alternative that may not require derivatization, simplifying sample preparation.

Methodology:

Sample Extraction: Similar to the GC/MS protocol, filters are spiked with Levoglucosan-
13C6 and extracted with an appropriate solvent (e.g., methanol or ultrapure water).[12]
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Filtration: The extract is filtered through a syringe filter (e.g., 0.2 µm nylon) to remove

particulate matter.

LC/MS Analysis: The filtered extract is analyzed by LC/MS.

Chromatography: A carbohydrate-specific column (e.g., Benson Polymeric BP-100 Ca++)

can be used. The mobile phase often includes a salt adduct, such as sodium acetate, to

promote the formation of [M+Na]⁺ ions, which improves ionization efficiency in

Electrospray Ionization (ESI).[12]

Ionization: ESI is typically used in positive ion mode.

Detection: Analysis is performed using Selected Ion Monitoring (SIM) of the sodium

adducts. The ion monitored for levoglucosan is m/z 185 ([C₆H₁₀O₅+Na]⁺), and for

Levoglucosan-13C6, it is m/z 191 ([¹³C₆H₁₀O₅+Na]⁺).[12]

Chemical Pathways and Logical Relationships
Levoglucosan is formed from the pyrolysis of cellulose, a major component of biomass. Its

isotopologue, Levoglucosan-13C6, follows the same chemical principles and is synthesized

from ¹³C-labeled glucose. This relationship makes it an ideal tracer.[7] In atmospheric

chemistry, while often considered stable, recent studies suggest levoglucosan can undergo

photochemical aging, which can be traced using compound-specific isotope analysis with

Levoglucosan-13C6.[16][17]

The logical relationship for its use as a tracer is based on the principle of isotope dilution mass

spectrometry (IDMS).
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Caption: Formation pathway and its application logic in isotope dilution analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Levoglucosan-
13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583477#physical-and-chemical-properties-of-
levoglucosan-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b583477#physical-and-chemical-properties-of-levoglucosan-13c6
https://www.benchchem.com/product/b583477#physical-and-chemical-properties-of-levoglucosan-13c6
https://www.benchchem.com/product/b583477#physical-and-chemical-properties-of-levoglucosan-13c6
https://www.benchchem.com/product/b583477#physical-and-chemical-properties-of-levoglucosan-13c6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

